Cas no 99742-10-6 (4-Hexadecen-3-one,1-(4-hydroxy-3-methoxyphenyl)-)

• Product Name: 4-Hexadecen-3-one,1-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 99742-10-6
• MF: C₂₃H₃₆O₃
• MW: 360.53014755249
• CID: 814705
• PubChem ID: 85080428
• Update Time: 2025-04-19

4-Hexadecen-3-one,1-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Hexadecen-3-one,1-(4-hydroxy-3-methoxyphenyl)-
• DTXSID20873733
• 99742-10-6
• [12]-Shogaol

• Inchi： 1S/C23H36O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-21(24)17-15-20-16-18-22(25)23(19-20)26-2/h13-14,16,18-19,25H,3-12,15,17H2,1-2H3
• InChI Key： WCQFXNQALHURHS-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=C(C=1)OC)O)C=CCCCCCCCCCCC

Computed Properties

• Exact Mass: 360.26644501g/mol
• Monoisotopic Mass: 360.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Shogaols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Shogaols